3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol
• IUPAC Name: 3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-prop-2-ynylindol-2-one
• InChI: InChI=1S/C19H17NO4/c1-4-9-20-15-8-6-5-7-14(15)19(23,18(20)22)10-16(21)17-12(2)11-24-13(17)3/h1,5-8,11,23H,9-10H2,2-3H3
• InChI Key: FGTCRWHNYAAUGI-UHFFFAOYSA-N
• SMILES: CC1=COC(=C1C(=O)CC2(C3=CC=CC=C3N(C2=O)CC#C)O)C

Description

3-[2-(2,4-dimethylfuran-3-yl)-2-oxoethyl]-3-hydroxy-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as DIM-1 and has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of DIM-1 involves the inhibition of various enzymes and signaling pathways that are involved in the regulation of inflammation, angiogenesis, and tumor growth. DIM-1 has been found to inhibit the activity of COX-2, a key enzyme involved in the production of inflammatory mediators. It also inhibits the activity of VEGF, a signaling pathway that is involved in the formation of new blood vessels, and has been found to exhibit potent anti-tumor activity.
Biochemical and Physiological Effects:
DIM-1 has been found to exhibit a wide range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of novel drugs for the treatment of various diseases. DIM-1 has also been found to exhibit potent activity against several bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DIM-1 in lab experiments is its potent activity against various enzymes and signaling pathways, making it a valuable tool for the study of various biological processes. However, one of the limitations of using DIM-1 in lab experiments is its relatively high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the study of DIM-1. One potential direction is the development of novel drugs based on the structure of DIM-1 for the treatment of various diseases. Another potential direction is the study of the mechanism of action of DIM-1 in more detail to gain a better understanding of its biochemical and physiological effects. Additionally, the study of the potential use of DIM-1 as a new antibiotic is an area of interest for future research.

Synthesis Methods

The synthesis method for DIM-1 involves the reaction of 2-acetylfuran and 2,4-dimethylphenylhydrazine with propargyl bromide in the presence of a base. The resulting product is then subjected to a series of chemical reactions to obtain the final compound. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

DIM-1 has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the development of novel drugs for the treatment of various diseases. DIM-1 has also been found to exhibit potent activity against several bacterial and fungal strains, making it a potential candidate for the development of new antibiotics.